Cas no 1702931-58-5 (3-methoxybutane-1-sulfonyl chloride)
3-methoxybutane-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanesulfonyl chloride, 3-methoxy-
- 3-methoxybutane-1-sulfonyl chloride
-
- MDL: MFCD31810538
- Inchi: 1S/C5H11ClO3S/c1-5(9-2)3-4-10(6,7)8/h5H,3-4H2,1-2H3
- InChI Key: GJIWHEBLIRPXMS-UHFFFAOYSA-N
- SMILES: C(S(Cl)(=O)=O)CC(OC)C
3-methoxybutane-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-95223-0.05g |
3-methoxybutane-1-sulfonyl chloride |
1702931-58-5 | 95.0% | 0.05g |
$162.0 | 2025-02-21 | |
| Enamine | EN300-95223-0.1g |
3-methoxybutane-1-sulfonyl chloride |
1702931-58-5 | 95.0% | 0.1g |
$241.0 | 2025-02-21 | |
| Enamine | EN300-95223-0.25g |
3-methoxybutane-1-sulfonyl chloride |
1702931-58-5 | 95.0% | 0.25g |
$347.0 | 2025-02-21 | |
| Enamine | EN300-95223-0.5g |
3-methoxybutane-1-sulfonyl chloride |
1702931-58-5 | 95.0% | 0.5g |
$546.0 | 2025-02-21 | |
| Enamine | EN300-95223-1.0g |
3-methoxybutane-1-sulfonyl chloride |
1702931-58-5 | 95.0% | 1.0g |
$699.0 | 2025-02-21 | |
| Enamine | EN300-95223-2.5g |
3-methoxybutane-1-sulfonyl chloride |
1702931-58-5 | 95.0% | 2.5g |
$1370.0 | 2025-02-21 | |
| Enamine | EN300-95223-5.0g |
3-methoxybutane-1-sulfonyl chloride |
1702931-58-5 | 95.0% | 5.0g |
$2028.0 | 2025-02-21 | |
| Enamine | EN300-95223-10.0g |
3-methoxybutane-1-sulfonyl chloride |
1702931-58-5 | 95.0% | 10.0g |
$3007.0 | 2025-02-21 | |
| Enamine | EN300-95223-1g |
3-methoxybutane-1-sulfonyl chloride |
1702931-58-5 | 95% | 1g |
$699.0 | 2023-09-01 | |
| Enamine | EN300-95223-5g |
3-methoxybutane-1-sulfonyl chloride |
1702931-58-5 | 95% | 5g |
$2028.0 | 2023-09-01 |
3-methoxybutane-1-sulfonyl chloride Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 3-methoxybutane-1-sulfonyl chloride
Research Briefing on 1702931-58-5 and 3-Methoxybutane-1-sulfonyl Chloride in Chemical Biology and Pharmaceutical Applications
The chemical compound 1702931-58-5, along with its derivative 3-methoxybutane-1-sulfonyl chloride, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being explored for their potential applications in drug discovery, medicinal chemistry, and as key intermediates in the synthesis of biologically active molecules. This briefing provides an overview of the latest research developments surrounding these compounds, focusing on their chemical properties, synthetic utility, and potential therapeutic applications.
Recent studies have highlighted the unique structural features of 3-methoxybutane-1-sulfonyl chloride (CAS: 1702931-58-5) that make it particularly valuable in organic synthesis. The compound serves as a versatile sulfonylating agent, enabling the introduction of the sulfonyl functional group into various molecular scaffolds. Its reactivity profile has been extensively characterized in several publications, demonstrating efficient reactions with amines, alcohols, and other nucleophiles under mild conditions. The methoxy group in the structure appears to confer both steric and electronic effects that modulate its reactivity compared to simpler sulfonyl chlorides.
In pharmaceutical applications, researchers have employed 3-methoxybutane-1-sulfonyl chloride as a key building block in the synthesis of potential drug candidates. A 2023 study published in the Journal of Medicinal Chemistry described its use in creating novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The resulting compounds showed improved selectivity profiles compared to previous generations of inhibitors, with the 3-methoxybutane moiety contributing to enhanced binding interactions in the enzyme's active site. This demonstrates the compound's potential in structure-based drug design approaches.
The synthetic utility of 1702931-58-5 has been further expanded through recent methodological developments. A team at MIT reported in Organic Letters (2023) a novel photochemical activation strategy that significantly improves the efficiency of sulfonamide bond formation using this reagent. Their approach reduces side reactions and improves yields, particularly for sterically hindered substrates. This advancement addresses one of the key challenges in working with sulfonyl chlorides and opens new possibilities for complex molecule synthesis.
From a safety and handling perspective, new stability studies have provided important insights into the storage and handling requirements for 3-methoxybutane-1-sulfonyl chloride. Research published in Chemical Health and Safety (2023) characterized its thermal decomposition profile and identified optimal storage conditions to maintain reagent integrity. These findings are particularly relevant for industrial-scale applications where large quantities of the compound may be handled.
Looking forward, several research groups are investigating the potential of 1702931-58-5 derivatives in targeted drug delivery systems. Preliminary results suggest that the sulfonyl group, when properly functionalized, can serve as an effective linker for antibody-drug conjugates (ADCs). The methoxybutane spacer may offer advantages in terms of plasma stability and controlled release kinetics, though these hypotheses remain under active investigation in multiple laboratories.
In conclusion, the growing body of research on 1702931-58-5 and 3-methoxybutane-1-sulfonyl chloride underscores their importance as versatile tools in chemical biology and pharmaceutical development. The unique combination of reactivity, stability, and potential biological activity makes these compounds valuable assets in both academic and industrial research settings. Future studies will likely explore their applications in additional therapeutic areas and further optimize their synthetic utility.
1702931-58-5 (3-methoxybutane-1-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)